Cas no 1513708-89-8 (2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl-)

• Product Name: 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl-
• CAS No: 1513708-89-8
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5282190
• Update Time: 2025-07-10

2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl-
• 4-Amino-3-methyl-2-(3-methylthiophen-2-yl)butan-2-ol

• Inchi： 1S/C10H17NOS/c1-7-4-5-13-9(7)10(3,12)8(2)6-11/h4-5,8,12H,6,11H2,1-3H3
• InChI Key： RXCSHAWGTFJLQQ-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1C)(O)(C)C(C)CN

Additional information on 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl-

Research Brief on 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl- (CAS: 1513708-89-8)

The compound 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl- (CAS: 1513708-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl-, which make it a promising candidate for the development of novel bioactive molecules. The presence of both thiophene and aminoalkyl moieties in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in neurological and inflammatory pathways. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and multi-step organic transformations, to optimize the yield and purity of this compound.

Pharmacological evaluations of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl- have revealed its activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies indicate that this compound exhibits affinity for adrenergic and dopaminergic receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with promising results.

One of the key challenges in the development of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl- as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on improving its bioavailability and metabolic stability through structural modifications and formulation strategies. For instance, prodrug approaches and nanoparticle-based delivery systems have been explored to enhance its therapeutic efficacy and reduce off-target effects.

In conclusion, 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-α,3-dimethyl- (CAS: 1513708-89-8) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research efforts are aimed at elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications. The integration of computational modeling and high-throughput screening techniques is expected to further accelerate the development of this compound and its derivatives.